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Compound of Interest |

Compound Name: (4-(Bromomethyl)phenyl)methanol
CAS No.: 71831-21-5
Cat. No.: B151637

Get Quote

For researchers and scientists engaged in drug development and organic synthesis, the
selection of appropriate reagents is paramount for efficient and successful outcomes. (4-
(Bromomethyl)phenyl)methanol and its halogenated analogs are versatile building blocks,
particularly in the synthesis of ethers and esters, which are common moieties in
pharmacologically active molecules. This guide provides a comparative analysis of the
spectroscopic data and experimental applications of (4-(Bromomethyl)phenyl)methanol,
alongside its chloro- and iodo-substituted counterparts, to aid in reagent selection and
experimental design.

Spectroscopic Data Comparison

Precise structural characterization is fundamental in chemical synthesis. The following tables
summarize the key spectroscopic data for (4-(Bromomethyl)phenyl)methanol and its chloro-
analog. At present, comprehensive spectroscopic data for (4-(lodomethyl)phenyl)methanol is
not readily available in public databases.

Table 1: *H NMR Spectroscopic Data
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Chemical Shift () and

Compound Solvent o
Multiplicity
“ 7.47 (d, J=8.3 Hz, 2H, Ar-H),
7.22 (d, J=8.3 Hz, 2H, Ar-H),
(Bromomethyl)phenyl)methano  CDCls

4.62 (s, 2H, CH20H), 2.02 (s,
br, 1H, OH)

(4-
(Chloromethyl)phenyl)methano
I

Data not available

(4-
(lodomethyl)phenyl)methanol

Data not available

Table 2: 13C NMR Spectroscopic Data

Compound Solvent Chemical Shift ()
@

139.86, 131.73, 128.70,
(Bromomethyl)phenyl)methano  CDCls

121.55, 64.63

(4-
(Chloromethyl)phenyl)methano
I

Data not available

(4-
(lodomethyl)phenyl)methanol

Data not available

Table 3: Mass Spectrometry Data

© 2026 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Compound lonization Mode Key m/z values
(4- [M+Na]* calculated for
(Bromomethyl)phenyl)methano  ESI C7H7BrONa: 208.9572, found:

| 208.9570[1]

(-
(Chloromethyl)phenyl)methano  GC-MS 121, 107, 91[2]
I

(4-
(lodomethyl)phenyl)methanol

Data not available

Experimental Protocols and Applications

(4-(Halomethyl)phenyl)methanol derivatives are valuable reagents in the synthesis of benzyl
ethers and esters, which are common structural motifs in drug candidates. The choice of the
halogenated reagent can influence reaction rates and yields.

Williamson Ether Synthesis

The Williamson ether synthesis is a widely used method for the preparation of ethers. In the
context of the target compounds, the alcohol moiety can be deprotonated with a base to form
an alkoxide, which then acts as a nucleophile. Alternatively, the benzylic halide can be
displaced by an external alkoxide.

General Protocol for Benzyl Ether Formation:

» Deprotonation: The alcohol starting material is dissolved in a suitable aprotic solvent (e.g.,
THF, DMF). A strong base, such as sodium hydride (NaH), is added portion-wise at 0 °C to
deprotonate the alcohol, forming the corresponding alkoxide.

e Nucleophilic Substitution: (4-(Halomethyl)phenyl)methanol is added to the solution of the
alkoxide. The reaction mixture is stirred at room temperature or gently heated to facilitate the
Sn2 displacement of the halide.

o Work-up and Purification: Upon completion, the reaction is quenched with water or a
saturated aqueous solution of ammonium chloride. The product is extracted with an organic
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solvent, and the combined organic layers are washed, dried, and concentrated. The crude
product is then purified by column chromatography.

The reactivity of the halide in the Sn2 reaction generally follows the trend | > Br > Cl,
suggesting that (4-(lodomethyl)phenyl)methanol would be the most reactive, followed by the
bromo- and then the chloro-analog.

Fischer Esterification

Fischer esterification is a classic method for forming esters from a carboxylic acid and an
alcohol in the presence of an acid catalyst.

General Protocol for Benzyl Ester Formation:

o Reaction Setup: The carboxylic acid and an excess of (4-(halomethyl)phenyl)methanol are
dissolved in a suitable solvent, often an excess of the alcohol itself or a non-reactive solvent
like toluene. A catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic
acid, is added.

e Reaction Conditions: The reaction mixture is heated to reflux, often with the removal of water
using a Dean-Stark apparatus to drive the equilibrium towards the ester product.

e Work-up and Purification: After cooling, the reaction mixture is diluted with an organic solvent
and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the acid
catalyst, followed by washing with brine. The organic layer is then dried and concentrated,
and the resulting crude ester is purified by column chromatography or distillation.

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for the synthesis of a benzyl ether
using a (4-(halomethyl)phenyl)methanol reagent via the Williamson ether synthesis.

1. Deprotonation
Sn2

Starting Alcohol + Base 2. Reaction eacl Crude Product Purification Isolation purified Benzyl Ether
((4-(Halomethyl)phenyl)methanol) uenching, Extraction; (Column Chromatography) Y

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b151637/docs?utm_src=pdf-body-img#a-comparative-guide-to-halogenated-phenylmethanol-reagents-for-drug-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Caption: Generalized workflow for Williamson ether synthesis.

Signaling Pathway and Logical Relationship
Visualization

The reactivity of the benzylic halide in Sn2 reactions is a key consideration. The following
diagram illustrates the logical relationship between the halogen substituent and the expected
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Caption: Reactivity trend of benzylic halides in Sn2 reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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